Cas no 1342648-38-7 (2-(1-Methyl-1H-pyrazol-5-yl)cyclohexan-1-ol)

• Product Name: 2-(1-Methyl-1H-pyrazol-5-yl)cyclohexan-1-ol
• CAS No: 1342648-38-7
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 5716023
• PubChem ID: 63963949
• Update Time: 2025-06-28

2-(1-Methyl-1H-pyrazol-5-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1342648-38-7
• AKOS013279716
• EN300-1624068
• SCHEMBL15465764
• 2-(1-methyl-1H-pyrazol-5-yl)cyclohexan-1-ol
• Cyclohexanol, 2-(1-methyl-1H-pyrazol-5-yl)-
• 2-(1-Methyl-1H-pyrazol-5-yl)cyclohexan-1-ol

• Inchi： 1S/C10H16N2O/c1-12-9(6-7-11-12)8-4-2-3-5-10(8)13/h6-8,10,13H,2-5H2,1H3
• InChI Key： YXGMRRBJVNHWMZ-UHFFFAOYSA-N
• SMILES： OC1CCCCC1C1=CC=NN1C

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38Ų

Additional information on 2-(1-Methyl-1H-pyrazol-5-yl)cyclohexan-1-ol

Introduction to 2-(1-Methyl-1H-pyrazol-5-yl)cyclohexan-1-ol (CAS No. 1342648-38-7)

2-(1-Methyl-1H-pyrazol-5-yl)cyclohexan-1-ol, identified by its Chemical Abstracts Service number CAS No. 1342648-38-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclohexanol backbone substituted with a 1-methyl-1H-pyrazole moiety, has garnered attention due to its structural complexity and potential biological activities. The unique combination of a cyclohexyl group and a pyrazole ring suggests diverse interactions with biological targets, making it a valuable candidate for further investigation in drug discovery and medicinal chemistry.

The structural framework of 2-(1-Methyl-1H-pyrazol-5-yl)cyclohexan-1-ol encompasses both rigid and flexible components, which can be exploited to modulate binding affinity and selectivity in biological systems. The cyclohexanol part provides a hydroxylated aromatic ring that can engage in hydrogen bonding or participate in hydrophobic interactions, while the pyrazole ring introduces nitrogen atoms capable of forming coordination bonds with metal ions or acting as hydrogen bond donors/acceptors. This dual functionality makes the compound a promising scaffold for designing novel bioactive molecules.

In recent years, there has been growing interest in the development of heterocyclic compounds as pharmacophores due to their wide range of biological activities. Pyrazole derivatives, in particular, have been extensively studied for their roles in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The presence of the 1-methyl substituent on the pyrazole ring in this compound may enhance its metabolic stability and bioavailability, which are critical factors for drug efficacy.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for potential biological activity. Molecular docking studies suggest that 2-(1-Methyl-1H-pyrazol-5-yl)cyclohexan-1-ol may interact with several protein targets relevant to diseases such as cancer and neurodegenerative disorders. For instance, preliminary simulations indicate that the compound could bind to enzymes involved in cell signaling pathways, potentially inhibiting their activity and modulating disease progression.

The synthesis of 2-(1-Methyl-1H-pyrazol-5-yl)cyclohexan-1-ol involves multi-step organic transformations, including nucleophilic substitution reactions, cyclization processes, and functional group modifications. The synthesis route must be carefully optimized to ensure high yield and purity, which are essential for subsequent biological evaluation. Advances in green chemistry principles have also influenced the development of synthetic methodologies for this compound, emphasizing sustainable practices such as solvent recovery and catalytic processes.

Beyond its potential therapeutic applications, 2-(1-Methyl-1H-pyrazol-5-yl)cyclohexan-1-ol may serve as a key intermediate in the synthesis of more complex molecules. Its structural features allow for further derivatization, enabling chemists to explore new chemical space and discover novel bioactive derivatives. This flexibility makes it an attractive candidate for medicinal chemists seeking to develop next-generation pharmaceuticals.

The biological evaluation of 2-(1-Methyl-1H-pyrazol-5-yl)cyclohexan-1-ol is currently underway in several research laboratories. Initial studies have shown promising results in vitro, demonstrating potential effects on cellular proliferation and inflammation. However, further investigations are needed to elucidate its mechanism of action and assess its safety profile. Preclinical studies will be essential to determine whether this compound exhibits sufficient efficacy and tolerability for clinical translation.

The development of new drugs is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. 2-(1-Methyl-1H-pyrazol-5-yl)cyclohexan-1-ol exemplifies how structural innovation can lead to the discovery of novel therapeutic agents. As research progresses, this compound may contribute to advancements in treating various diseases by providing new molecular tools for drug development.

In conclusion,2-(1-Methyl-H-pyrazole)-cyclohexanol (CAS No 1342648387) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas。 Its unique structure，functional versatility，and promising biological activities make it an exciting subject for further research。 As scientists continue to explore its properties，this compound may pave the way for new treatments that improve human health worldwide。